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Compound of Interest

Compound Name: 5-Iodo-1H-indazol-3-ol

Cat. No.: B127809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive, step-by-step guidance on the safe and compliant

disposal of 5-Iodo-1H-indazol-3-ol. Adherence to these procedures is critical for ensuring

laboratory safety, protecting the environment, and maintaining regulatory compliance. As a

halogenated organic compound, 5-Iodo-1H-indazol-3-ol requires management as a hazardous

waste.

I. Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 5-Iodo-1H-indazol-3-ol is not readily available in

the searched resources, data from structurally similar compounds indicate that it should be

handled as a hazardous substance. The presence of the iodo- group places it in the category of

halogenated organic compounds. Based on analogous compounds, the anticipated hazard

classifications under the Globally Harmonized System (GHS) are as follows:
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

This data is based on similar compounds and should be used as a guideline. Always refer to

the specific Safety Data Sheet (SDS) for the exact material in use.

II. Personal Protective Equipment (PPE)
Before handling 5-Iodo-1H-indazol-3-ol for disposal, ensure the following personal protective

equipment is worn to minimize exposure risks:

Gloves: Chemical-resistant gloves, such as nitrile, are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

III. Segregation and Collection of Waste
Proper segregation is a critical first step to prevent hazardous reactions and ensure compliant

disposal.

Experimental Protocol for Waste Segregation:

Designate a Waste Container: Use a dedicated, clearly labeled waste container for

"Halogenated Organic Solids."
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Container Compatibility: The container must be constructed of a compatible material, such

as high-density polyethylene (HDPE), and must have a secure, tight-fitting lid.

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "5-Iodo-1H-indazol-3-ol," and the approximate quantity.

Waste Collection:

Collect all solid waste of 5-Iodo-1H-indazol-3-ol.

Include any materials contaminated with the compound, such as weighing paper,

contaminated gloves, and bench protectors.

Do not mix with non-halogenated waste, aqueous waste, or other incompatible materials.

[1]

IV. Storage of Hazardous Waste
Proper storage of the collected waste is essential to maintain a safe laboratory environment.

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation.

Container Management: Keep the waste container securely closed at all times, except when

adding waste.

Secondary Containment: It is best practice to store the waste container within a secondary

containment bin to mitigate the impact of potential leaks or spills.

V. Disposal Procedures
On-site treatment, such as neutralization or drain disposal, is not a suitable or compliant option

for this chemical. 5-Iodo-1H-indazol-3-ol must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Step-by-Step Disposal Workflow:
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Request Pickup: Once the waste container is full or you are ready for disposal, submit a

hazardous waste pickup request to your institution's EHS office.

Finalize Label: Ensure the hazardous waste label is complete and accurately reflects the

contents and associated hazards.

Documentation: Maintain a record of the waste generated, including the chemical name,

quantity, and date of disposal, as per your institution's policies.

Professional Disposal: The licensed hazardous waste contractor will transport the waste for

appropriate disposal, which for halogenated organic compounds is typically high-temperature

incineration.[2]

VI. EPA Hazardous Waste Codes
Under the Resource Conservation and Recovery Act (RCRA), 5-Iodo-1H-indazol-3-ol would

likely be classified under the "F-list" for wastes from non-specific sources, as it is a halogenated

organic compound.[3][4] The specific codes would be determined by its use and form (e.g., as

a spent solvent or a discarded commercial chemical product). It is the responsibility of the

waste generator to ensure the correct waste codes are assigned in consultation with their EHS

department.

Mandatory Visualizations
Disposal Workflow for 5-Iodo-1H-indazol-3-ol
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Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Iodo-1H-indazol-
3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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